![molecular formula C10H16ClNO3S B1473422 2-[(Furan-2-ylmethyl)sulfonylmethyl]pyrrolidine hydrochloride CAS No. 1823943-43-6](/img/structure/B1473422.png)
2-[(Furan-2-ylmethyl)sulfonylmethyl]pyrrolidine hydrochloride
Overview
Description
2-[(Furan-2-ylmethyl)sulfonylmethyl]pyrrolidine hydrochloride (2-FPSM-PyrHCl) is a synthetic organic compound, with a molecular formula of C9H17ClN2O3S. It is a member of the pyrrolidine family, and is a derivative of pyrrolidine, a cyclic amine. It is used in a variety of scientific research applications, and is known for its biochemical and physiological effects.
Scientific Research Applications
2-FPSM-PyrHCl is used in a variety of scientific research applications, including drug discovery and development, enzyme inhibition studies, and chemical synthesis. It has also been used as a reagent in the synthesis of other compounds, such as pyrrolidine derivatives.
Mechanism of Action
Target of Action
It is known that pyrrolidine derivatives, which this compound is a part of, are present in more than twenty classes of pharmaceuticals . This suggests a wide range of potential targets, each playing a significant role in various biological processes.
Mode of Action
It’s known that the furan and pyrrolidine moieties in the compound could interact with its targets, leading to changes in the biological system .
Biochemical Pathways
Given the broad application of pyrrolidine derivatives in pharmaceuticals, it can be inferred that this compound may influence a variety of biochemical pathways .
Result of Action
The presence of pyrrolidine derivatives in various pharmaceuticals suggests that they can have diverse effects at the molecular and cellular levels .
Advantages and Limitations for Lab Experiments
2-FPSM-PyrHCl is a useful compound for laboratory experiments, as it is relatively inexpensive and easy to obtain. It is also relatively stable and can be stored at room temperature for long periods of time. However, it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The potential future applications of 2-FPSM-PyrHCl include further research into its biochemical and physiological effects, as well as its potential use as an anti-inflammatory and analgesic agent. Additionally, further research could be conducted into its potential use as an anti-tumor agent, as well as its potential use in drug discovery and development. Finally, further research could be conducted into its potential use as a reagent in the synthesis of other compounds.
properties
IUPAC Name |
2-(furan-2-ylmethylsulfonylmethyl)pyrrolidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO3S.ClH/c12-15(13,7-9-3-1-5-11-9)8-10-4-2-6-14-10;/h2,4,6,9,11H,1,3,5,7-8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGRIHAHDEULKGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CS(=O)(=O)CC2=CC=CO2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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